Cas no 22136-37-4 (1-(4-methyl-2-nitrophenyl)-1H-Imidazole)

1-(4-methyl-2-nitrophenyl)-1H-Imidazole structure
22136-37-4 structure
Product Name:1-(4-methyl-2-nitrophenyl)-1H-Imidazole
CAS No:22136-37-4
MF:C10H9N3O2
MW:203.197361707687
CID:250485
PubChem ID:15388672
Update Time:2025-04-19

1-(4-methyl-2-nitrophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methyl-2-nitrophenyl)-1H-Imidazole
    • 1-(4-methyl-2-nitrophenyl)imidazole
    • 1H-Imidazole,1-(4-methyl-2-nitrophenyl)-
    • Imidazole,1-(2-nitro-p-tolyl)- (8CI)
    • DTXSID40572271
    • 22136-37-4
    • DVJFCBMEBFBNKF-UHFFFAOYSA-N
    • AKOS013123682
    • 1-(4-METHYL-2-NITRO-PHENYL)-1H-IMIDAZOLE
    • SCHEMBL995544
    • Inchi: 1S/C10H9N3O2/c1-8-2-3-9(10(6-8)13(14)15)12-5-4-11-7-12/h2-7H,1H3
    • InChI Key: DVJFCBMEBFBNKF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)C=CC=1N1C=NC=C1)=O

Computed Properties

  • Exact Mass: 203.06957
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
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